Cas no 1803897-47-3 (4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride)

4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride is a versatile heterocyclic compound primarily used as an intermediate in organic synthesis and pharmaceutical research. Its reactive sulfonyl chloride and halogenated benzimidazole structure make it valuable for constructing complex molecules, particularly in the development of bioactive compounds and sulfonamide derivatives. The presence of both bromo and chloro substituents enhances its utility in selective functionalization reactions, enabling precise modifications for targeted applications. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors and receptor modulators. Its stability under controlled conditions ensures reliable performance in multi-step synthetic processes. Proper handling is required due to its reactivity with nucleophiles and moisture-sensitive nature.

4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride structure

1803897-47-3 structure

Product Name:4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride

CAS No:1803897-47-3

MF:C₇H₃BrCl₂N₂O₂S

MW:329.985917329788

CID:4824481

Update Time:2025-10-28

4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride
- Inchi： 1S/C7H3BrCl2N2O2S/c8-3-1-2-4(15(10,13)14)6-5(3)11-7(9)12-6/h1-2H,(H,11,12)
- InChI Key： BCOLOZAORFJNMH-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C2=C1NC(=N2)Cl)S(=O)(=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 347
XLogP3: 3.2
Topological Polar Surface Area: 71.2

4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061006340-250mg	4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride	1803897-47-3	98%	250mg	$792.40	2022-04-02
Alichem	A061006340-500mg	4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride	1803897-47-3	98%	500mg	$1,224.40	2022-04-02
Alichem	A061006340-1g	4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride	1803897-47-3	98%	1g	$2,004.01	2022-04-02

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Additional information on 4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride

Comprehensive Overview of 4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride (CAS No. 1803897-47-3)

4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride (CAS No. 1803897-47-3) is a highly specialized benzimidazole derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in organic synthesis. The presence of both bromo and chloro substituents on the benzimidazole ring enhances its reactivity, making it a valuable building block for the development of novel bioactive molecules.

In recent years, the demand for benzimidazole-based compounds has surged due to their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. Researchers are particularly interested in 4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride for its potential in designing small-molecule inhibitors targeting specific enzymes or pathways. Its unique structure allows for further functionalization, enabling the creation of tailored compounds for drug discovery programs.

The synthesis of 4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride involves multi-step reactions, starting from commercially available benzimidazole precursors. Advanced purification techniques, such as column chromatography and recrystallization, are employed to ensure high purity and yield. Analytical methods like HPLC, NMR, and mass spectrometry are routinely used to characterize this compound, confirming its identity and quality.

One of the key advantages of 4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride is its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern medicinal chemistry for constructing complex molecular architectures. Additionally, the sulfonyl chloride moiety serves as an excellent leaving group, facilitating nucleophilic substitutions to introduce various functional groups.

From an industrial perspective, 4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride is gaining attention as a precursor for high-performance materials. Its incorporation into polymers and coatings can impart desirable properties such as thermal stability and chemical resistance. This aligns with the growing trend of developing sustainable materials for applications in electronics, automotive, and aerospace industries.

Environmental and safety considerations are paramount when handling 4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride. Proper storage conditions, including moisture-free environments and inert atmospheres, are essential to maintain its stability. Researchers and manufacturers must adhere to stringent safety protocols to mitigate risks associated with reactive intermediates.

The future prospects of 4-Bromo-2-chloro-1H-benzimidazole-7-sulfonyl chloride are promising, with ongoing studies exploring its potential in green chemistry and catalysis. Innovations in synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, could further enhance its accessibility and scalability. As the scientific community continues to uncover new applications, this compound is poised to play a pivotal role in advancing molecular design and material science.